3-(1-Aminopentan-2-yl)oxan-3-ol
Overview
Description
3-(1-Aminopentan-2-yl)oxan-3-ol is an organic compound with a unique molecular structure that includes an oxane ring and an amino group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-Aminopentan-2-yl)oxan-3-ol typically involves the reaction of 1-aminopentan-2-ol with an appropriate oxane precursor under controlled conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound .
Chemical Reactions Analysis
Types of Reactions
3-(1-Aminopentan-2-yl)oxan-3-ol can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amino group can participate in substitution reactions with various reagents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .
Scientific Research Applications
3-(1-Aminopentan-2-yl)oxan-3-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential role in biological processes and interactions.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(1-Aminopentan-2-yl)oxan-3-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
3-Aminopentane: An organic compound with a similar amino group but lacking the oxane ring.
3-Amino-2-pentanol: Another related compound with a similar structure but different functional groups.
Uniqueness
3-(1-Aminopentan-2-yl)oxan-3-ol is unique due to its oxane ring, which imparts distinct chemical and physical properties compared to its analogs. This uniqueness makes it valuable for specific applications where the oxane ring plays a crucial role .
Properties
Molecular Formula |
C10H21NO2 |
|---|---|
Molecular Weight |
187.28 g/mol |
IUPAC Name |
3-(1-aminopentan-2-yl)oxan-3-ol |
InChI |
InChI=1S/C10H21NO2/c1-2-4-9(7-11)10(12)5-3-6-13-8-10/h9,12H,2-8,11H2,1H3 |
InChI Key |
UODSOWNLQVXWGO-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(CN)C1(CCCOC1)O |
Origin of Product |
United States |
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